Cas no 175204-84-9 (4-(Trifluoromethyl)nicotinohydrazide)

• Product Name: 4-(Trifluoromethyl)nicotinohydrazide
• CAS No: 175204-84-9
• MF: C₇H₆F₃N₃O
• MW: 205.137251377106
• MDL: MFCD00101567
• CID: 841233
• PubChem ID: 2777767
• Update Time: 2025-11-01

4-(Trifluoromethyl)nicotinohydrazide Chemical and Physical Properties

Names and Identifiers

• 4-(Trifluoromethyl)nicotinohydrazide
• 4-(trifluoromethyl)pyridine-3-carbohydrazide
• 4-(Trifluoromethyl)pyridine-3-carboxylic acidhydrazide
• 4-(Trifluoromethyl)nicotinic hydrazide
• 4-(Trifluoromethyl)nicotinic acid hydrazide, 4-(Trifluoromethyl)pyridine-3-carboxylic acid hydrazide, 4-(Trifluoromethyl)pyridine-3-carbohydrazide
• 4-(Trifluoromethyl)pyridine-3-carboxylic acidhydrazide Discontinued 10
• PS-10330
• SCHEMBL6776473
• 4-(Trifluoromethyl)pyridine-3-carboxylic acid hydrazide
• SY362632
• MFCD00101567
• CS-0320804
• 3-Pyridinecarboxylic acid, 4-(trifluoromethyl)-, hydrazide
• SB86435
• 4-trifluoromethylnicotinic hydrazide
• AKOS005063951
• DTXSID50380642
• 175204-84-9
• 4-(Trifluoromethyl)nicotinichydrazide
• 4-(Trifluoromethyl)nicotinohydrazide 95+%
• 4-(Trifluoromethyl)pyridine-3-carbohydrazide, 95%+
• 4-(Trifluoromethyl)pyridine-3-carBoxylicacidhydrazide95+%
• 4-(Trifluoromethyl)pyridine-3-carboxylic acidhydrazide Discontinued 10/00

• MDL： MFCD00101567
• Inchi： 1S/C7H6F3N3O/c8-7(9,10)5-1-2-12-3-4(5)6(14)13-11/h1-3H,11H2,(H,13,14)
• InChI Key： FWQRJTGWIXTZST-UHFFFAOYSA-N
• SMILES： FC(C1C=CN=CC=1C(NN)=O)(F)F

Computed Properties

• Exact Mass: 205.04600
• Monoisotopic Mass: 205.04629631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 68Ų

Experimental Properties

• Melting Point: 157-168°C
• PSA: 68.01000
• LogP: 1.79510

4-(Trifluoromethyl)nicotinohydrazide Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,2-8°C
• Risk Phrases：R36/37/38
• Safety Term：S26-36/37/39

Additional information on 4-(Trifluoromethyl)nicotinohydrazide

Comprehensive Overview of 4-(Trifluoromethyl)nicotinohydrazide (CAS No. 175204-84-9): Properties, Applications, and Research Insights

4-(Trifluoromethyl)nicotinohydrazide (CAS No. 175204-84-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of a trifluoromethyl group (-CF₃) and a nicotinohydrazide moiety makes this compound a versatile intermediate for synthesizing bioactive molecules. Researchers and industry professionals frequently search for terms like "4-(Trifluoromethyl)nicotinohydrazide synthesis", "CAS 175204-84-9 applications", and "nicotinohydrazide derivatives", reflecting its relevance in drug discovery and material science.

The compound's molecular formula, C₇H₆F₃N₃O, highlights its potential for forming hydrogen bonds and interacting with biological targets. Recent studies emphasize its role in designing kinase inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutics. A surge in searches for "CF3-containing drug candidates" and "hydrazide-based scaffolds" underscores the intersection of this compound with cutting-edge medicinal chemistry trends.

From a synthetic perspective, 4-(Trifluoromethyl)nicotinohydrazide is often prepared via condensation reactions between 4-(trifluoromethyl)nicotinic acid and hydrazine derivatives. Optimized protocols for its production are widely discussed in forums focusing on "green chemistry approaches" and "high-yield organic synthesis", addressing environmental concerns in industrial processes. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for characterizing its purity, a topic frequently queried by quality control specialists.

Beyond pharmaceuticals, this compound's fluorine-rich structure contributes to applications in liquid crystals and electronic materials, where thermal stability and dielectric properties are paramount. Searches for "fluorinated heterocycles in material science" often lead to discussions about its derivatives. Notably, its compatibility with click chemistry and cross-coupling reactions expands its utility in polymer and catalyst design.

Ongoing research explores the structure-activity relationships (SAR) of 4-(Trifluoromethyl)nicotinohydrazide analogs, particularly in modulating enzyme inhibition profiles. This aligns with frequent queries about "scaffold hopping strategies" and "fragment-based drug design". The compound's logP and solubility parameters are also critical for formulation scientists, as evidenced by searches combining "ADMET properties" with its CAS number.

In summary, 4-(Trifluoromethyl)nicotinohydrazide (CAS No. 175204-84-9) represents a multifaceted building block bridging medicinal chemistry and advanced materials. Its growing prominence in patent literature and academic publications confirms its value across interdisciplinary research domains, from targeted therapy development to functional material engineering.